Cas no 1554190-07-6 (2-methyl-2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol)

• Product Name: 2-methyl-2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol
• CAS No: 1554190-07-6
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5151604
• PubChem ID: 75525336
• Update Time: 2025-07-21

2-methyl-2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-methyl-2-[[(5-methyl-2-furanyl)methyl]amino]-
• 2-methyl-2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol

• Inchi： 1S/C10H17NO3/c1-8-3-4-9(14-8)5-11-10(2,6-12)7-13/h3-4,11-13H,5-7H2,1-2H3
• InChI Key： CNKZGDXWGNIMPG-UHFFFAOYSA-N
• SMILES： C(O)C(C)(NCC1=CC=C(C)O1)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-methyl-2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol

Introduction to 2-methyl-2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol (CAS No. 1554190-07-6) in Modern Chemical and Pharmaceutical Research

2-methyl-2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol, identified by its CAS number 1554190-07-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of multiple functional groups, including amines and furan-based moieties, makes it a versatile candidate for further exploration in medicinal chemistry.

The compound's structure consists of a propane backbone modified with two hydroxyl groups at the 1 and 3 positions, a secondary amine group connected to a methyl-substituted furan ring, and an additional methyl group at the 2-position of the propane chain. This unique arrangement imparts distinct chemical properties that may be exploited in the design of novel therapeutic agents. The 5-methylfuran-2-yl moiety, in particular, introduces aromatic character and potential interactions with biological targets, making it a focal point for researchers investigating its pharmacological effects.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways through precise targeting. The amine functional group in 2-methyl-2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol offers opportunities for hydrogen bonding and ionic interactions with biological receptors. Such interactions are crucial for the efficacy of many pharmaceutical compounds. Furthermore, the hydroxyl groups provide additional sites for binding and metabolic modification, which can influence both the pharmacokinetics and pharmacodynamics of the molecule.

One of the most compelling aspects of this compound is its potential role in the synthesis of more complex molecules. The structural motifs present in 2-methyl-2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol can serve as building blocks for larger scaffolds used in drug discovery. For instance, researchers have explored similar structures in the development of kinase inhibitors and other enzyme-targeting agents. The ability to functionalize multiple positions on the propane backbone allows for fine-tuning of properties such as solubility, bioavailability, and target affinity.

The 5-methylfuran-2-yl substituent is particularly noteworthy due to its aromatic nature and ability to engage in π-stacking interactions with biological targets. These interactions are increasingly recognized as important determinants of drug binding affinity and specificity. Recent studies have demonstrated that furan-based derivatives can exhibit significant activity against various therapeutic targets, including proteases and transcription factors. The incorporation of such moieties into drug candidates has shown promise in preclinical models.

From a synthetic chemistry perspective, 2-methyl-2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol presents an interesting challenge due to its complex stereochemistry and multiple functional groups. Advances in synthetic methodologies have enabled more efficient access to such molecules, allowing researchers to explore their potential more rapidly. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in constructing the desired framework.

The pharmaceutical industry has long been interested in compounds that can modulate inflammation and immune responses. The structural features of 2-methyl-2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol suggest potential activity in this area. For example, the presence of both hydroxyl and amine groups could allow it to interact with inflammatory cytokines or enzymes involved in immune signaling pathways. Preliminary computational studies have hinted at possible binding modes that warrant further experimental validation.

Another area of interest is the compound's potential as a precursor for more complex bioactive molecules. By leveraging its structural motifs, researchers can design derivatives with enhanced properties or novel mechanisms of action. This approach is particularly valuable in cases where natural product-inspired scaffolds are being explored for therapeutic applications. The flexibility offered by the propane backbone allows for diverse modifications while maintaining core structural integrity.

The synthesis of chiral analogs of 2-methyl-2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol has also been investigated extensively. Chirality plays a critical role in drug efficacy and safety, with many approved drugs being enantiomerically pure or containing chiral centers that influence their pharmacological profile. Techniques such as chiral resolution or asymmetric synthesis have been employed to produce enantiomerically enriched forms of this compound for further evaluation.

In conclusion, 2-methyl - -{ ( 5 - methyl furan - - - - - - - - - - - ylm ethyl ami no ) } - pro pane -1 ,3 - di ol (CAS No. 1554190 -07 -6) represents a promising candidate for further research in chemical biology and pharmaceutical development. Its unique structural features offer opportunities for designing novel therapeutic agents with potential applications across multiple disease areas. As synthetic methodologies continue to evolve, access to such complex molecules will become increasingly efficient, accelerating their exploration in academic and industrial settings.